Cas no 26429-26-5 (1H-Pyrazolium,1,2-dimethyl-, iodide (1:1))

• Product Name: 1H-Pyrazolium,1,2-dimethyl-, iodide (1:1)
• CAS No: 26429-26-5
• MF: C₅H₉IN₂
• MW: 224.042833089828
• CID: 263769
• PubChem ID: 13001652
• Update Time: 2025-04-19

1H-Pyrazolium,1,2-dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolium,1,2-dimethyl-, iodide (1:1)
• 1,2-dimethylpyrazol-1-ium,iodide
• 1,2-Dimethyl-1H-pyrazol-2-ium iodide
• DTXSID50514768
• 26429-26-5
• NSC-111903
• NSC111903

• Inchi： 1S/C5H9N2.HI/c1-6-4-3-5-7(6)2;/h3-5H,1-2H3;1H/q+1;/p-1
• InChI Key： ZTLDHYRNCKKRMH-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)=CC=CN1C

Computed Properties

• Exact Mass: 97.07667
• Monoisotopic Mass: 223.981041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 55.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 8.81